Cas no 31891-67-5 (2-(Oxolan-3-yl)cyclohexan-1-one)

• Product Name: 2-(Oxolan-3-yl)cyclohexan-1-one
• CAS No: 31891-67-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD18366526
• CID: 4645513
• PubChem ID: 63564395
• Update Time: 2025-06-15

2-(Oxolan-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)cyclohexan-1-one
• NE45015
• MFCD18366526
• AKOS012873453
• 31891-67-5
• 2-(3-Tetrahydrofuryl)cyclohexanone
• AS-78964
• D79223
• EN300-173977
• SY161417
• 2-(Tetrahydrofuran-3-yl)cyclohexan-1-one
• CS-0185204
• 2-(Oxolan-3-yl)cyclohexan-1-one

• MDL： MFCD18366526
• Inchi： 1S/C10H16O2/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h8-9H,1-7H2
• InChI Key： NKLQONGHRZIMGP-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 168.115029749 g/mol
• Monoisotopic Mass: 168.115029749 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 168.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(Oxolan-3-yl)cyclohexan-1-one

Professional Introduction to 2-(Oxolan-3-yl)cyclohexan-1-one (CAS No: 31891-67-5)

2-(Oxolan-3-yl)cyclohexan-1-one (CAS No: 31891-67-5) is a significant compound in the field of organic chemistry and pharmaceutical research, exhibiting unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development. This compound belongs to the class of heterocyclic ketones, characterized by a cyclohexanone core linked to an oxolane (lactone) moiety. The presence of these functional groups imparts distinctive reactivity and potential biological activity, making it a subject of considerable interest in academic and industrial research.

The structure of 2-(Oxolan-3-yl)cyclohexan-1-one consists of a six-membered lactone ring fused with a cyclohexanone backbone. This configuration creates a rigid framework with predictable electronic and steric properties, which can be exploited in the design of novel molecular entities. The oxolane ring introduces oxygen atoms into the system, enhancing its potential for hydrogen bonding interactions and influencing its solubility and metabolic stability. These features are particularly relevant in the development of bioactive molecules where precise control over molecular interactions is crucial.

In recent years, there has been growing interest in 2-(Oxolan-3-yl)cyclohexan-1-one due to its versatile applications in medicinal chemistry. The compound has been explored as a key intermediate in the synthesis of various pharmacophores, including those targeting neurological disorders, inflammation, and infectious diseases. Its ability to undergo selective modifications at multiple sites allows chemists to tailor its properties for specific biological targets.

One of the most compelling aspects of 2-(Oxolan-3-yl)cyclohexan-1-one is its role in the development of drug candidates with enhanced bioavailability and reduced toxicity. The cyclohexanone moiety provides a stable scaffold that can be further functionalized to improve pharmacokinetic profiles. Additionally, the oxolane ring can serve as a site for prodrug design, enabling controlled release mechanisms that enhance therapeutic efficacy.

Recent studies have highlighted the potential of 2-(Oxolan-3-yl)cyclohexan-1-one in the synthesis of antimicrobial agents. Researchers have demonstrated its utility in creating novel derivatives with improved activity against resistant bacterial strains. The compound's ability to interact with biological targets at multiple levels makes it an attractive candidate for developing next-generation antibiotics.

The synthetic pathways for 2-(Oxolan-3-yl)cyclohexan-1-one have been optimized to ensure high yields and purity, making it accessible for large-scale applications. Advanced catalytic methods, including transition metal-catalyzed reactions, have been employed to streamline the synthesis process. These advancements have not only improved efficiency but also reduced environmental impact, aligning with green chemistry principles.

In addition to its pharmaceutical applications, 2-(Oxolan-3-yl)cyclohexan-1-one has found utility in material science and agrochemical research. Its unique structural features make it a valuable building block for designing polymers with specialized properties, such as biodegradability and mechanical strength. Furthermore, derivatives of this compound have shown promise as pesticides and herbicides, offering effective solutions for crop protection while minimizing ecological disruption.

The future prospects for 2-(Oxolan-3-yl)cyclohexan-1-one are vast, driven by ongoing research into its biological activities and synthetic potential. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify new derivatives with enhanced therapeutic properties. These efforts are complemented by experimental validations that confirm the efficacy of designed molecules in preclinical models.

Overall, 2-(Oxolan-3-yl)cyclohexan-1-one (CAS No: 31891-67-5) represents a cornerstone compound in modern chemical research. Its multifaceted applications across pharmaceuticals, materials science, and agrochemicals underscore its importance as a versatile intermediate. As scientific understanding advances, the potential uses for this compound will continue to expand, reinforcing its role as a critical component in innovative chemical solutions.